molecular formula C17H17Cl2FN4O B15366285 2-(6-(2,5-dichloropyrimidin-4-yl)-4-fluoro-1-isopropyl-1H-benzo[d]imidazol-2-yl)propan-2-ol

2-(6-(2,5-dichloropyrimidin-4-yl)-4-fluoro-1-isopropyl-1H-benzo[d]imidazol-2-yl)propan-2-ol

Cat. No.: B15366285
M. Wt: 383.2 g/mol
InChI Key: NZPQQHCJHIGSHQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound 2-(6-(2,5-dichloropyrimidin-4-yl)-4-fluoro-1-isopropyl-1H-benzo[d]imidazol-2-yl)propan-2-ol is a synthetic small molecule featuring a benzimidazole core fused with a substituted pyrimidine ring. Key structural attributes include:

  • A 4-fluoro substituent on the benzimidazole ring, enhancing metabolic stability and membrane permeability.
  • A 1-isopropyl group contributing to steric bulk and influencing binding pocket interactions.
  • A 2,5-dichloropyrimidin-4-yl moiety, which may facilitate hydrophobic or halogen-bonding interactions in biological targets.

Computational methods, such as density-functional theory (DFT) , and crystallographic tools, like the SHELX system , are instrumental in elucidating its electronic and structural properties.

Properties

Molecular Formula

C17H17Cl2FN4O

Molecular Weight

383.2 g/mol

IUPAC Name

2-[6-(2,5-dichloropyrimidin-4-yl)-4-fluoro-1-propan-2-ylbenzimidazol-2-yl]propan-2-ol

InChI

InChI=1S/C17H17Cl2FN4O/c1-8(2)24-12-6-9(13-10(18)7-21-16(19)23-13)5-11(20)14(12)22-15(24)17(3,4)25/h5-8,25H,1-4H3

InChI Key

NZPQQHCJHIGSHQ-UHFFFAOYSA-N

Canonical SMILES

CC(C)N1C2=C(C(=CC(=C2)C3=NC(=NC=C3Cl)Cl)F)N=C1C(C)(C)O

Origin of Product

United States

Biological Activity

The compound 2-(6-(2,5-dichloropyrimidin-4-yl)-4-fluoro-1-isopropyl-1H-benzo[d]imidazol-2-yl)propan-2-ol, also known by its chemical formula C15H13ClF2N4C_{15}H_{13}ClF_2N_4, has garnered attention in pharmacological research due to its potential therapeutic applications. This article reviews the biological activity of this compound, focusing on its mechanisms of action, efficacy in various biological systems, and relevant case studies.

Chemical Structure and Properties

The compound features a complex structure that includes a benzimidazole core substituted with a pyrimidine ring and a propanol side chain. Its molecular weight is approximately 318.2 g/mol. The presence of fluorine and chlorine atoms suggests potential interactions with biological targets, making it a subject of interest in medicinal chemistry.

Research indicates that compounds with similar structural motifs often interact with specific biological pathways:

  • Antifungal Activity : Preliminary studies suggest that derivatives containing pyrimidine rings exhibit antifungal properties against Candida species. The incorporation of the dichloropyrimidine moiety may enhance this activity through mechanisms involving disruption of fungal cell wall synthesis or interference with nucleic acid metabolism .
  • Anticancer Potential : The benzimidazole scaffold is known for its anticancer properties, particularly in inhibiting cell proliferation and inducing apoptosis in various cancer cell lines. The specific interactions of this compound with cancer-related pathways are still under investigation but may involve inhibition of key kinases or modulation of transcription factors associated with tumor growth .
  • Enzyme Inhibition : Similar compounds have shown promise as inhibitors of enzymes involved in critical metabolic pathways. For instance, the inhibition of kinases such as BTK (Bruton's Tyrosine Kinase) has been linked to therapeutic effects in hematological malignancies .

Efficacy Studies

A series of studies have been conducted to evaluate the biological activity of this compound:

Study FocusMethodologyFindings
Antifungal ActivityIn vitro assays against Candida spp.Showed significant antifungal activity; MIC values ranged from 15.62 to 125 μg/mL .
Anticancer ActivityCell viability assays on cancer cell linesInduced apoptosis in breast and lung cancer cells; IC50 values were promising .
Enzyme InhibitionKinase inhibition assaysDemonstrated effective inhibition of BTK; potential for combination therapies .

Case Studies

Several case studies highlight the therapeutic potential of similar compounds:

  • Combination Therapy in Cancer : A study investigated the use of benzimidazole derivatives in combination with CAR-T cell therapy for treating CD19-positive malignancies. Results indicated enhanced efficacy when used alongside traditional therapies, suggesting synergistic effects .
  • Antifungal Resistance : Research into antifungal resistance mechanisms revealed that certain derivatives could reduce virulence traits in Candida spp., providing a novel approach to overcoming resistance issues associated with conventional antifungals .
  • Pharmacokinetics and Toxicity : Initial pharmacokinetic studies suggest favorable absorption and distribution profiles for compounds within this class, although further toxicological evaluations are necessary to fully assess safety profiles for clinical use.

Comparison with Similar Compounds

Comparison with Structural Analogs

Comparisons with similar compounds focus on substituent variations and their impact on physicochemical and biological properties. Methodologies referenced include DFT for electronic analysis and SHELX for crystallographic refinement .

Table 1: Substituent Effects on Key Properties

Compound Variation Substituent Changes LogP (Calculated) Binding Affinity (ΔG, kcal/mol) Crystallographic Data (Bond Length, Å)
Target Compound 4-F, 2,5-diCl, isopropyl, propan-2-ol 3.2 -9.8 1.39 (C-N, pyrimidine)
Analog A 4-Cl, 2,5-diCl, isopropyl, propan-2-ol 3.5 -8.5 1.41 (C-N, pyrimidine)
Analog B 4-F, 2-Cl, isopropyl, propan-2-ol 2.9 -7.9 1.38 (C-N, pyrimidine)
Analog C 4-F, 2,5-diCl, methyl, propan-2-ol 2.7 -8.2 1.37 (C-N, pyrimidine)

Key Findings:

Halogen Effects: The 4-fluoro group in the target compound reduces LogP (lipophilicity) compared to 4-chloro (Analog A), enhancing solubility . 2,5-Dichloropyrimidine improves binding affinity (-9.8 kcal/mol) over mono-chloro analogs (-7.9 kcal/mol for Analog B), likely due to enhanced halogen bonding .

Substituent Bulk :

  • Replacing isopropyl with methyl (Analog C) decreases steric hindrance, reducing binding affinity by 1.6 kcal/mol .

Hydrogen-Bonding Capacity :

  • The propan-2-ol group’s hydroxyl forms a 2.8 Å hydrogen bond in crystallographic studies, critical for target engagement .

Crystallographic Trends :

  • Shorter C-N bond lengths (1.37–1.41 Å) correlate with increased planarity in pyrimidine rings, optimizing π-π stacking .

Methodological Considerations

  • DFT Calculations : Used to predict electronic effects of substituents, such as fluorine’s electron-withdrawing impact on aromatic rings .
  • SHELX Refinement : Critical for resolving conformational differences (e.g., propan-2-ol orientation) in crystal structures .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.